Cas no 1803718-14-0 (Ethyl 4-cyano-2-fluoro-3-methylphenylacetate)

• Product Name: Ethyl 4-cyano-2-fluoro-3-methylphenylacetate
• CAS No: 1803718-14-0
• MF: C₁₂H₁₂FNO₂
• MW: 221.227586746216
• CID: 5003169
• Update Time: 2025-05-19

Ethyl 4-cyano-2-fluoro-3-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-fluoro-3-methylphenylacetate

• Inchi： 1S/C12H12FNO2/c1-3-16-11(15)6-9-4-5-10(7-14)8(2)12(9)13/h4-5H,3,6H2,1-2H3
• InChI Key： PGSOHVLHKIDUSH-UHFFFAOYSA-N
• SMILES： FC1C(C)=C(C#N)C=CC=1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 2.3
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 4-cyano-2-fluoro-3-methylphenylacetate

Ethyl 4-cyano-2-fluoro-3-methylphenylacetate: A Comprehensive Overview

Ethyl 4-cyano-2-fluoro-3-methylphenylacetate, with the CAS number 1803718-14-0, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a phenyl ring substituted with cyano, fluoro, and methyl groups, along with an ethoxy acetate group. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery and chemical synthesis.

The phenyl ring in Ethyl 4-cyano-2-fluoro-3-methylphenylacetate serves as the central framework, with substituents positioned at specific positions to influence the compound's properties. The cyano group at position 4 introduces electron-withdrawing effects, enhancing the compound's reactivity. Meanwhile, the fluoro group at position 2 contributes to the molecule's stability and lipophilicity, while the methyl group at position 3 adds steric bulk, which can influence its interactions with biological targets. The ethoxy acetate group attached to the phenyl ring further enhances solubility and bioavailability, making it an attractive candidate for pharmaceutical applications.

Recent studies have highlighted the potential of Ethyl 4-cyano-2-fluoro-3-methylphenylacetate in medicinal chemistry. Researchers have explored its role as a building block for constructing bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain protein kinases, which are key targets in cancer therapy.

In addition to its pharmacological applications, Ethyl 4-cyano-2-fluoro-3-methylphenylacetate has been utilized in organic synthesis as a versatile intermediate. Its ability to undergo various transformations, such as nucleophilic substitutions and eliminations, makes it a valuable tool for constructing complex molecular architectures. A notable example is its use in the synthesis of heterocyclic compounds, which are widely found in natural products and pharmaceuticals.

The synthesis of Ethyl 4-cyano-2-fluoro-3-methylphenylacetate typically involves multi-step processes that require precise control over reaction conditions. Common methods include Friedel-Crafts acylation followed by substitution reactions to introduce the desired substituents. Recent advancements in catalytic methods have further streamlined its production, making it more accessible for large-scale applications.

From an analytical standpoint, Ethyl 4-cyano-2-fluoro-3-methylphenylacetate can be characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These methods provide detailed insights into its molecular structure and purity, ensuring its quality for both research and industrial purposes.

In conclusion, Ethyl 4-cyano-2-fluoro-3-methylphenylacetate is a remarkable compound with diverse applications in organic chemistry and pharmacology. Its unique structure and functional groups make it a valuable asset in drug discovery and chemical synthesis. As research continues to uncover new potentials for this compound, it is poised to play an even greater role in advancing scientific innovation.